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Compound of Interest

Compound Name: Fluometuron-desmethyl-d3

Cat. No.: B12412471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fluometuron-desmethyl-d3, a
deuterated analog of the primary metabolite of the herbicide Fluometuron. While a specific
CAS number for Fluometuron-desmethyl-d3 is not readily available in public databases, this
document furnishes critical information on its non-deuterated counterpart, its role in metabolic
pathways, and its application in analytical methodologies. This guide is intended to support
research and development activities by providing detailed technical data, experimental
protocols, and visual representations of relevant processes.

Compound Identification and Properties

Fluometuron-desmethyl-d3 is the isotopically labeled version of Fluometuron-desmethyl,
where three hydrogen atoms on the N-methyl group have been replaced with deuterium. This
labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry,
providing a distinct mass shift without significantly altering its chemical properties.

Table 1: Physicochemical Properties of Fluometuron and its Primary Metabolite
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Property Fluometuron Fluometuron-desmethyl
CAS Number 2164-17-2[1][2][3][4] 3032-40-4[5]

Molecular Formula C10H11F3N20 CoHsF3N20

Molecular Weight 232.20 g/mol 218.18 g/mol

Melting Point 163-164 °C Not available

Metabolic Pathway of Fluometuron

Fluometuron undergoes sequential degradation in the environment and biological systems. The
primary metabolic step is the N-demethylation of the parent compound to form Fluometuron-
desmethyl (DMF). This is followed by further degradation to trifluoromethyl phenylurea
(TFMPU) and subsequently to trifluoro-methylaniline (TFMA) through hydrolysis.[6]
Understanding this pathway is crucial for environmental monitoring and toxicological studies.
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Figure 1: Metabolic degradation pathway of Fluometuron.

Analytical Methodology

The quantitative analysis of Fluometuron and its metabolites is predominantly performed using
High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-
MS/MS). The use of a deuterated internal standard like Fluometuron-desmethyl-d3 is
essential for accurate and precise quantification, as it compensates for matrix effects and
variations in instrument response.

Experimental Protocol: Quantification of Fluometuron
and Metabolites in Water

This protocol is adapted from established environmental chemistry methods for the analysis of
herbicide residues.[7][8]
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1. Sample Preparation:

o Collect water samples in appropriate containers.

o For fortified samples, spike with known concentrations of Fluometuron, Fluometuron-
desmethyl, and other relevant metabolites.

e Add a known amount of Fluometuron-desmethyl-d3 as an internal standard to all samples,
calibrators, and quality controls.

2. Chromatographic Separation:

e HPLC System: Agilent HPLC system or equivalent.[8]

e Column: Agilent ZORBAX Eclipse XDB-C18 (4.6 mm x 150 mm, 5 pum) with a guard column.
[8]

» Mobile Phase A: 0.5% formic acid in water.[8]

» Mobile Phase B: 0.5% formic acid in acetonitrile.[8]

o Gradient: A linear gradient is typically employed to separate the analytes.

e Flow Rate: 0.5 mL/min.

e Column Temperature: 40°C.[8]

3. Mass Spectrometric Detection:

o Mass Spectrometer: Sciex API 5000 triple quadrupole mass spectrometer or equivalent.[8]
« lonization Mode: Electrospray lonization (ESI) in positive ion mode.[8]
o Detection Mode: Multiple Reaction Monitoring (MRM).[8]

Table 2: Exemplary MRM Transitions for Fluometuron and its Metabolite

Product lon (m/z) - Product lon (m/z) -
Analyte Precursor lon (m/z) o .
Quantifier Qualifier
Fluometuron 233 160 72
Fluometuron-
219 162 142
desmethyl
Fluometuron- . ] ]
222 (theoretical) 162 (theoretical) 142 (theoretical)

desmethyl-d3
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Note: The m/z values for Fluometuron-desmethyl-d3 are theoretical and should be optimized
based on experimental data.
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Figure 2: General workflow for the quantitative analysis of Fluometuron and its metabolites.

Conclusion
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Fluometuron-desmethyl-d3 serves as a critical tool for researchers in environmental science,
toxicology, and analytical chemistry. Its use as an internal standard enables the reliable
guantification of Fluometuron and its primary metabolite, Fluometuron-desmethyl, in various
matrices. This technical guide provides a foundational understanding of the compound, its
metabolic context, and its application in advanced analytical methods. The detailed protocols
and visual diagrams are intended to facilitate the design and execution of robust scientific
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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